Cas no 67382-14-3 (2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one)

• Product Name: 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one
• CAS No: 67382-14-3
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 870513
• PubChem ID: 3848213
• Update Time: 2025-05-21

2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethanone
• 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one
• JXQIYMVMYGFMFK-UHFFFAOYSA-N
• 67382-14-3
• C11H9BrO2
• Z56347146
• 2-bromo-1-(3-methylbenzofuran-2-yl)ethanone
• CS-0221924
• EN300-10066
• 4-(4-Trifluoromethylphenoxy)piperidinehydrochloride
• AKOS000117472
• DTXSID10397271
• F2124-0739
• 2-Bromo-1-(3-methyl-2-benzofuranyl)ethanone
• SCHEMBL719538

• MDL： MFCD06357443
• Inchi： 1S/C11H9BrO2/c1-7-8-4-2-3-5-10(8)14-11(7)9(13)6-12/h2-5H,6H2,1H3
• InChI Key： JXQIYMVMYGFMFK-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 251.979
• Monoisotopic Mass: 251.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.512
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.622
• PSA: 30.21000
• LogP: 3.31880
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one

2-Bromo-1-(3-Methyl-1-Benzofuran-2-Yl)Ethan-1-One: A Comprehensive Overview

2-Bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one, identified by the CAS number 67382-14-3, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of brominated aromatic ketones, which have garnered significant attention in recent years due to their potential in various chemical reactions and material sciences. The molecule consists of a benzofuran ring system substituted with a methyl group at position 3 and a bromo-substituted ketone group at position 2. This combination of functional groups makes it a versatile building block in organic synthesis.

The benzofuran moiety, a heterocyclic aromatic compound, is known for its stability and reactivity in certain chemical transformations. The presence of the methyl group at position 3 introduces steric effects, which can influence the reactivity of the molecule in various reactions. The ketone group at position 2, on the other hand, is highly reactive and can participate in nucleophilic additions, enolate formations, and other carbonyl chemistry reactions. The bromine atom attached to the ethanone group adds another layer of reactivity, enabling substitution reactions under appropriate conditions.

Recent studies have highlighted the potential of 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex natural product analogs by employing advanced methodologies such as organocatalytic asymmetric synthesis and transition metal-catalyzed cross-coupling reactions. Its ability to undergo multiple transformations without compromising the integrity of the benzofuran ring makes it an invaluable asset in medicinal chemistry.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The combination of aromaticity and functional groups allows for the formation of self-assembled monolayers and other nanostructured materials. Recent experiments have demonstrated that films formed from this compound exhibit unique electronic properties, making them promising candidates for use in organic electronics and sensors.

The synthesis of 2-bromo-1-(3-methyl-1-benzofuran-2-yl)ethan-1-one typically involves a multi-step process that begins with the preparation of the benzofuran derivative. Various methods have been reported in the literature, including oxidative cyclization of dihydrobenzofurans and direct arylation strategies. The introduction of the bromo-ketone group often requires precise control over reaction conditions to ensure high yields and selectivity.

From an analytical standpoint, this compound can be characterized using a range of spectroscopic techniques such as UV-vis spectroscopy, NMR (nuclear magnetic resonance), and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound using density functional theory (DFT), further enhancing our understanding of its behavior in various chemical systems.

In terms of safety considerations, while 2-bromo-1-(3-methyl-1-benzofuran-2-yli)ethanone is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken during synthesis and storage to avoid exposure to incompatible chemicals or extreme temperatures. Its stability under thermal and photochemical conditions has been extensively studied, with results indicating that it remains stable under mild reaction conditions but may undergo decomposition under harsher environments.

The versatility of this compound lies in its ability to serve as both an electrophilic partner in nucleophilic attacks and a nucleophilic agent in certain substitution reactions. This dual functionality opens up avenues for its use in constructing biologically active molecules with complex architectures. For example, recent research has focused on its application in the synthesis of kinase inhibitors and other drug candidates targeting various disease states.

In conclusion, 2-bromo-1-(3-methylbenzofuran)-ethanone, with its unique structural features and diverse reactivity profiles, continues to be a subject of intense research interest across multiple disciplines. Its role as an intermediate in organic synthesis, combined with its potential applications in materials science and medicinal chemistry, underscores its importance as a valuable tool for chemists working at the forefront of modern scientific research.